Cas no 877792-33-1 (6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 877792-33-1
• MF: C₂₇H₂₅N₅
• MW: 419.520905256271
• CID: 5421974
• Update Time: 2025-10-19

6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• Pyrazolo[1,5-a]pyrimidin-7-amine, 2,5-dimethyl-3-phenyl-6-(phenylmethyl)-N-(3-pyridinylmethyl)-
• 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C27H25N5/c1-19-24(16-21-10-5-3-6-11-21)26(29-18-22-12-9-15-28-17-22)32-27(30-19)25(20(2)31-32)23-13-7-4-8-14-23/h3-15,17,29H,16,18H2,1-2H3
• InChI Key： DSOQUHDYONPRMD-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(NCC1=CC=CN=C1)=C(CC1=CC=CC=C1)C(C)=N2

Additional information on 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

Introduction to 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877792-33-1) in Modern Pharmaceutical Research

The compound 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 877792-33-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core, has garnered attention due to its unique structural and pharmacological properties. The presence of multiple functional groups, including benzyl, dimethyl, phenyl, and pyridinyl substituents, contributes to its diverse chemical reactivity and potential biological activity.

Recent studies have highlighted the therapeutic potential of this compound in addressing various pathological conditions. The pyrazolo[1,5-a]pyrimidine scaffold is well-documented for its role in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The specific arrangement of substituents in 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine modulates its interaction with biological targets, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential antitumor and anti-inflammatory effects. The benzyl and phenyl groups enhance lipophilicity, facilitating cellular uptake and membrane permeability, while the pyridinyl moiety introduces hydrogen bonding capabilities, improving binding affinity to protein targets. Such structural features are critical in designing molecules with enhanced pharmacokinetic profiles.

Advanced computational modeling techniques have been employed to elucidate the binding interactions of 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine with key enzymes and receptors. These studies suggest that the compound exhibits high selectivity for certain therapeutic targets, minimizing off-target effects. For instance, preliminary data indicate that it may inhibit specific kinases involved in cancer progression without significant toxicity to healthy cells.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the pyrazolo[1,5-a]pyrimidine core, followed by functional group transformations to introduce the benzyl, dimethyl, phenyl, and pyridinyl substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex fused ring system.

Preclinical studies have demonstrated encouraging results regarding the pharmacological activity of 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine. In vitro assays have revealed potent inhibition of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial in inflammatory pathways. Additionally, cell-based assays show selective cytotoxicity against certain cancer cell lines while sparing normal cells.

The compound's molecular structure also lends itself to further derivatization and optimization. By modifying specific substituents or introducing new functional groups, researchers can fine-tune its pharmacological properties to enhance efficacy or reduce side effects. This flexibility makes it an attractive scaffold for structure-based drug design initiatives.

From a regulatory perspective, 6-benzyl-2,5-dimethyl-3-phenyl-N-(pyridin-3-ylmethyl)-pyrazolo[1, 5-a]pyrimidin]-7-am ine (CAS No. 877792 - 33 - 1) must undergo rigorous testing to meet safety and efficacy standards before clinical translation. Current efforts are focused on optimizing synthetic routes for scalability while maintaining high purity standards. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between laboratory findings and clinical applications.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 6-benzyl - 2, 5-dimethyl - 3 - phen yl - N -( py ridi n - 3 - ylm eth y l ) - p y raz ol o [ 1 , 5 - a ] p y rim idi n e - 7 - ami ne . These tools predict molecular properties and potential interactions with biological targets with remarkable accuracy, expediting the screening process. As computational capabilities continue to improve, so too will our ability to design molecules with tailored therapeutic profiles.

The future prospects for this compound are bright, given its unique structural features and demonstrated biological activity. Further research is warranted to explore its mechanisms of action and potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. With continued investment in pharmaceutical innovation, compounds like 6-benzyl - 2, 5-dim eth yl - 3 - phen yl - N -( py ridi n - 3 - ylm eth y l ) p y raz ol o [ 1 , 5 - a ] p y rim idi n e - 7 am ine (CAS No. 877792 - 33 - 1) may soon transition from laboratory research to clinical practice.